N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(methylthio)benzamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C19H21N3OS2/c1-13-18(17-9-6-12-25-17)14(2)22(21-13)11-10-20-19(23)15-7-4-5-8-16(15)24-3/h4-9,12H,10-11H2,1-3H3,(H,20,23)
• InChI Key: GRQLHAVOCRDANM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=CC=CC=C2SC)C)C3=CC=CS3
• Molecular Formula: C19H21N3OS2
• Molecular Weight: 371.5 g/mol

Description

N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C19H21N3OS2 and its molecular weight is 371.52. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Research has demonstrated the potential of thiophenylhydrazonoacetates in the synthesis of various heterocyclic compounds, including pyrazole, isoxazole, and pyrazolopyrimidine derivatives, which are significant in medicinal chemistry for their biological applications. This underscores the versatility of thiophene-based compounds in creating structurally diverse molecules for potential therapeutic applications (Mohareb et al., 2004).

Biological Evaluation

A series of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, synthesized from compounds with notable interest in drug chemistry, were screened for their biological activities. These compounds, including variations of the specified chemical structure, showed potential biological applications by inhibiting human recombinant alkaline phosphatases and ecto-5′-nucleotidases, highlighting their relevance in medicinal chemistry and the potential to target nucleotide protein interactions (Saeed et al., 2015).

Structural Analysis

Crystal structure analysis of compounds related to the specified chemical structure has provided insights into their molecular configuration, stability, and potential interactions. For instance, the study of 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide revealed crucial details about its crystal packing, hydrogen bonding, and π···π interactions, which are vital for understanding the compound's chemical behavior and potential applications in designing molecules with specific properties (Sharma et al., 2016).

Antipsychotic Potential

Research into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, closely related to the structure , has shown these compounds to possess an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors. This unique mechanism suggests potential applications in developing new antipsychotic medications with fewer side effects (Wise et al., 1987).